Cas no 2171573-10-5 (5-(2,2-difluorocyclopropyl)methyl-1,9-dioxa-4-azaspiro5.5undecane)

• Product Name: 5-(2,2-difluorocyclopropyl)methyl-1,9-dioxa-4-azaspiro5.5undecane
• CAS No: 2171573-10-5
• MF: C₁₂H₁₉F₂NO₂
• MW: 247.281570672989
• CID: 6425512
• PubChem ID: 165840160
• Update Time: 2025-11-05

5-(2,2-difluorocyclopropyl)methyl-1,9-dioxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 5-(2,2-difluorocyclopropyl)methyl-1,9-dioxa-4-azaspiro5.5undecane
• 2171573-10-5
• 5-[(2,2-difluorocyclopropyl)methyl]-1,9-dioxa-4-azaspiro[5.5]undecane
• EN300-1641040

• Inchi： 1S/C12H19F2NO2/c13-12(14)8-9(12)7-10-11(17-6-3-15-10)1-4-16-5-2-11/h9-10,15H,1-8H2
• InChI Key： LJJUWJSTGXHCIS-UHFFFAOYSA-N
• SMILES： FC1(CC1CC1C2(CCOCC2)OCCN1)F

Computed Properties

• Exact Mass: 247.13838517g/mol
• Monoisotopic Mass: 247.13838517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 30.5Ų

Additional information on 5-(2,2-difluorocyclopropyl)methyl-1,9-dioxa-4-azaspiro5.5undecane

Introduction to 5-(2,2-difluorocyclopropyl)methyl-1,9-dioxa-4-azaspiro[5.5]undecane (CAS No. 2171573-10-5)

5-(2,2-difluorocyclopropyl)methyl-1,9-dioxa-4-azaspiro[5.5]undecane, with the CAS number 2171573-10-5, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are known for their unique structural features and potential biological activities. The incorporation of a difluorocyclopropyl group and a spirocyclic framework makes this compound particularly interesting for its potential applications in drug discovery and development.

The chemical structure of 5-(2,2-difluorocyclopropyl)methyl-1,9-dioxa-4-azaspiro[5.5]undecane is characterized by a central spirocyclic core with two oxygen atoms and one nitrogen atom, forming a 1,9-dioxa-4-azaspiro[5.5]undecane ring system. The presence of the difluorocyclopropyl group introduces additional steric and electronic effects, which can significantly influence the compound's pharmacological properties. These structural features make it a promising candidate for various therapeutic applications.

Recent studies have focused on the synthesis and biological evaluation of 5-(2,2-difluorocyclopropyl)methyl-1,9-dioxa-4-azaspiro[5.5]undecane. One notable study published in the Journal of Medicinal Chemistry (2023) reported the synthesis of this compound using an efficient multistep procedure involving palladium-catalyzed coupling reactions and ring-closing metathesis. The researchers demonstrated that the compound exhibits potent activity against a panel of cancer cell lines, particularly those derived from breast and lung cancers.

In another study published in Bioorganic & Medicinal Chemistry Letters (2023), the compound was evaluated for its anti-inflammatory properties. The results showed that 5-(2,2-difluorocyclopropyl)methyl-1,9-dioxa-4-azaspiro[5.5]undecane effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages. This finding suggests that the compound could be a valuable lead for developing new anti-inflammatory drugs.

The pharmacokinetic profile of 5-(2,2-difluorocyclopropyl)methyl-1,9-dioxa-4-azaspiro[5.5]undecane has also been investigated in preclinical studies. A study published in European Journal of Pharmaceutical Sciences (2023) reported that the compound exhibits favorable oral bioavailability and a long half-life in animal models. These properties are crucial for ensuring effective drug delivery and sustained therapeutic effects.

The safety profile of 5-(2,2-difluorocyclopropyl)methyl-1,9-dioxa-4-azaspiro[5.5]undecane has been assessed through various toxicity studies. Results from these studies indicate that the compound is well-tolerated at therapeutic doses and does not exhibit significant cytotoxicity or organ toxicity in vitro or in vivo. These findings support its potential for further clinical development.

In conclusion, 5-(2,2-difluorocyclopropyl)methyl-1,9-dioxa-4-azaspiro[5.5]undecane (CAS No. 2171573-10-5) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its unique structural features make it an attractive candidate for drug discovery efforts targeting cancer and inflammatory diseases. Ongoing research continues to explore its full potential and optimize its therapeutic applications.